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Compound of Interest

Compound Name: Endovion

Cat. No.: B1680097 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a procedural framework for the

safe handling and disposal of the research chemical associated with the name "Endovion"

(PubChem CID 10005966), scientifically known as 1-(3,5-Bis(trifluoromethyl)phenyl)-3-(4-

bromo-2-(2H-tetrazol-5-yl)phenyl)urea. In the absence of a specific Safety Data Sheet (SDS)

for this compound, a cautious and informed approach based on its chemical properties and

general safety principles is paramount.

Chemical and Physical Properties
Understanding the chemical and physical characteristics of a substance is the first step in

determining its potential hazards and appropriate disposal route. The following table

summarizes the key properties of the compound associated with "Endovion."
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Property Value

Molecular Formula C16H9BrF6N6O

Molecular Weight 495.18 g/mol

Appearance
White prills or granules (inferred from similar

urea compounds)

Solubility in Water
67 g/100 g H2O @ 32°F (for urea, as a general

reference)[1]

pH Not listed[1]

Flashpoint
Non-flammable (for urea, as a general

reference)[1]

Hazard Assessment and General Precautions
While a specific toxicological profile for "Endovion" is not readily available, the presence of a

brominated aromatic ring and trifluoromethyl groups suggests that it should be handled as a

potentially hazardous substance. Structurally similar compounds, such as 1-[3,5-

Bis(trifluoromethyl)phenyl]-3-(4-fluorophenyl) urea, are classified as hazardous and are known

to cause skin and eye irritation.[2] Therefore, appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn at all times when handling this

compound.

Step-by-Step Disposal Workflow
The proper disposal of a research chemical without a dedicated SDS requires a systematic

approach that prioritizes safety and compliance with institutional and regulatory guidelines. The

following workflow provides a logical decision-making process for researchers.
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Endovion Disposal Decision Workflow
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Experimental Protocols for Hazard Determination
In a research and development setting, it may be necessary to conduct experiments to

determine the toxicological and environmental hazards of a novel compound like "Endovion."

Such studies are typically performed in specialized laboratories and may include:

Acute Toxicity Studies: To determine the short-term adverse effects of a substance, often

using in vitro cell-based assays or in vivo models.

Genotoxicity Assays: To assess the potential of a substance to cause genetic mutations.

Environmental Fate and Ecotoxicity Studies: To understand how the compound behaves in

the environment and its potential impact on aquatic life and other organisms.

The methodologies for these experiments are highly standardized and should be conducted in

accordance with guidelines from regulatory bodies such as the Environmental Protection

Agency (EPA) or the Organisation for Economic Co-operation and Development (OECD).

Disposal Recommendations
In the absence of a specific SDS, the following general procedures should be followed in

consultation with your institution's Environmental Health & Safety (EHS) department:

Do Not Dispose Down the Drain: Due to its chemical structure, "Endovion" should not be

disposed of in the sanitary sewer system.

Segregate the Waste: This compound should be collected in a designated, properly labeled

waste container for halogenated organic waste. Do not mix it with other waste streams

unless explicitly permitted by your EHS department.

Container and Labeling: Use a chemically resistant container with a secure lid. The label

should clearly identify the contents as "Endovion" or its full chemical name, along with

appropriate hazard warnings.

Consult EHS: Before initiating any disposal procedure, provide your EHS department with all

available information on the compound, including the data presented in this guide. They will
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provide specific instructions for its collection and disposal in compliance with all applicable

regulations.

By following these guidelines, researchers can ensure the safe and responsible management

of chemical waste, protecting both themselves and the environment. This commitment to safety

and best practices is fundamental to the integrity of scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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